![molecular formula C5H4N2OS B3044909 2-Amino-4-oxo-4,5-dihydrothiophene-3-carbonitrile CAS No. 100557-26-4](/img/structure/B3044909.png)
2-Amino-4-oxo-4,5-dihydrothiophene-3-carbonitrile
Description
2-Amino-4-oxo-4,5-dihydrothiophene-3-carbonitrile is a heterocyclic compound with the following chemical formula: C5H4N2OS . It belongs to the class of 2-aminothiophenes , which have garnered interest in medicinal chemistry due to their diverse biological properties . These properties span a wide range, including antiviral, antimicrobial, antiproliferative, and anti-inflammatory effects.
Synthesis Analysis
- Reaction of 3-aryl-2-cyanothioacrylamides with α-thiocyanatoacetophenone : This method yields trans-2-amino-4-aryl-5-benzoyl-4,5-dihydrothiophene-3-carbonitriles .
- Michael-type addition of cyanothioacetamide to α-bromochalcones , followed by intramolecular cyclization .
Molecular Structure Analysis
The molecular structure of This compound consists of a thiophene ring with an amino group (NH2) at position 2 and a cyano group (CN) at position 3. The carbonyl group (C=O) is located at position 4, and the carbonitrile group (C≡N) is attached to position 5 .
Chemical Reactions Analysis
This compound can participate in various chemical reactions, including Mannich-type reactions. Notably, it serves as a precursor for the construction of the thieno[2,3-d]pyrimidine core system .
Physical and Chemical Properties Analysis
Properties
IUPAC Name |
2-amino-4-oxothiophene-3-carbonitrile | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H4N2OS/c6-1-3-4(8)2-9-5(3)7/h2,7H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RAQMKCUPJOUMBI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(=O)C(=C(S1)N)C#N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H4N2OS | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90543496 | |
Record name | 2-Amino-4-oxo-4,5-dihydrothiophene-3-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90543496 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
140.17 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
100557-26-4 | |
Record name | 2-Amino-4-oxo-4,5-dihydrothiophene-3-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90543496 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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